Cas no 868769-75-9 (2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester)

• Product name: 2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester
• CAS No: 868769-75-9
• MF: C₁₁H₁₅NO₃
• MW: 209.2417
• CID: 1863818
• PubChem ID: 58105221

2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 6-(hydroxymethyl)-, 1,1-dimethylethyl ester
• AKSYIQYJDJXCBX-UHFFFAOYSA-N
• tert-butyl 6-(hydroxymethyl)pyridine-2-carboxylate
• DB-419853
• F94984
• tert-Butyl 6-(hydroxymethyl)picolinate
• 868769-75-9
• t-butyl 6-hydroxymethylpyridine-2-carboxylate
• SCHEMBL949804

• Inchi： InChI=1S/C11H15NO3/c1-11(2,3)15-10(14)9-6-4-5-8(7-13)12-9/h4-6,13H,7H2,1-3H3
• InChI Key： AKSYIQYJDJXCBX-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)C1=CC=CC(=N1)CO

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids